Cas no 16645-83-3 (Thioperoxydicarbonicacid ([(HO)C(S)]2S2), bis(3-methylbutyl) ester (9CI))

Thioperoxydicarbonicacid ([(HO)C(S)]2S2), bis(3-methylbutyl) ester (9CI) structure
16645-83-3 structure
Product Name:Thioperoxydicarbonicacid ([(HO)C(S)]2S2), bis(3-methylbutyl) ester (9CI)
CAS No:16645-83-3
MF:C12H22O4S2
MW:294.430681705475
CID:168471
PubChem ID:186019
Update Time:2025-04-19

Thioperoxydicarbonicacid ([(HO)C(S)]2S2), bis(3-methylbutyl) ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Thioperoxydicarbonicacid ([(HO)C(S)]2S2), bis(3-methylbutyl) ester (9CI)
    • 3-methylbutyl (3-methylbutoxycarbonyldisulfanyl)formate
    • Thioperoxydicarbonic acid (((HO)C(S))2S2), bis(3-methylbutyl) ester
    • Diisoamyl xanthogen disulfide
    • DTXSID90168108
    • 16645-83-3
    • Formic acid, dithiobis(thio-, O,O-diisopentyl ester
    • Diisopentyl dixanthogen
    • Diisoamyl dixanthogen
    • Inchi: 1S/C12H22O4S2/c1-9(2)5-7-15-11(13)17-18-12(14)16-8-6-10(3)4/h9-10H,5-8H2,1-4H3
    • InChI Key: XTJLJTOOLKWBFS-UHFFFAOYSA-N
    • SMILES: S(C(=O)OCCC(C)C)SC(=O)OCCC(C)C

Computed Properties

  • Exact Mass: 294.09606
  • Monoisotopic Mass: 294.096
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 11
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 103Ų

Experimental Properties

  • Density: 1.122
  • Boiling Point: 359°Cat760mmHg
  • Flash Point: 159.5°C
  • Refractive Index: 1.499
  • PSA: 52.6
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